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Compound of Interest

3-Fluoro-4-methylphenylacetic
Compound Name: o
aci

Cat. No.: B1304800

Technical Safety Guide: 3-Fluoro-4-
methylphenylacetic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 3-Fluoro-4-
methylphenylacetic acid (CAS No. 261951-74-0). The information is compiled from available
Safety Data Sheets (SDS) and chemical databases to ensure safe handling and use in a
laboratory and research setting.

Chemical Identification and Physical Properties

This section summarizes the key physical and chemical properties of 3-Fluoro-4-
methylphenylacetic acid.
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Property Value

IUPAC Name (3-fluoro-4-methylphenyl)acetic acid
Synonyms 3-Fluoro-p-tolylacetic acid

CAS Number 261951-74-0

Molecular Formula CoHoFO2

Molecular Weight 168.17 g/mol

Physical Form Solid, Powder

Boiling Point 272.3°C at 760 mmHg[1]
Melting Point 104-107°CJ[2]

Density 1.224 g/lcm3[1]

Flash Point 118.5°C[1]

Storage Temperature

Ambient Temperature

Hazard Identification and Classification

3-Fluoro-4-methylphenylacetic acid is classified as a hazardous substance. The following

table outlines its GHS hazard classifications.

Hazard Class Hazard Category GHS Code Hazard Statement
Skin Causes skin

] o Category 2 H315 o
Corrosion/Irritation irritation[2][3]
Serious Eye Causes serious eye

o Category 2A H319 o
Damage/Eye Irritation irritation[2][3]
Specific Target Organ _
o _ May cause respiratory

Toxicity (Single Category 3 H335

Exposure)

irritation[2][3]

Signal Word: Warning[2]
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Precautionary Measures and Safe Handling

Adherence to the following precautionary statements is crucial for the safe handling of 3-
Fluoro-4-methylphenylacetic acid.
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Code Precautionary Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapors/spray.[2][3][4]
P264 Wash skin thoroughly after handling.[3][4]
P71 Use only outdoors or in a well-ventilated area.[2]
[31[4]
P280 Wear protective gloves/protective clothing/eye
protection/face protection.[3][4]
IF ON SKIN: Wash with plenty of soap and
P302 + P352
water.[3]
IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.[3]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3]

Call a POISON CENTER or doctor if you feel

P312
unwell.[3]
If skin irritation occurs: Get medical
P332 + P313 _ ,
advice/attention.[3]
If eye irritation persists: Get medical
P337 + P313 i ]
advice/attention.[3]
p362 Take off contaminated clothing and wash before
reuse.[3]
Store in a well-ventilated place. Keep container
P403 + P233 ,
tightly closed.
P405 Store locked up.
Dispose of contents/container to an approved
P501

waste disposal plant.
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First Aid Measures

In case of exposure, the following first aid measures should be taken:

Exposure Route

First Aid Measures

Inhalation

If fumes, aerosols, or combustion products are
inhaled, remove the victim from the
contaminated area to fresh air. If breathing is
difficult, give oxygen. Seek medical attention if

symptoms persist.[3][4]

Skin Contact

If skin or hair contact occurs, flush the affected
area with running water and soap.[4] If skin
irritation occurs, seek medical advice.[3]
Remove contaminated clothing and wash it

before reuse.[3]

Eye Contact

Immediately flush eyes with fresh running water
for at least 15 minutes.[4] Ensure complete
irrigation by keeping eyelids apart and away
from the eye.[4] Seek immediate medical

attention.[4]

Ingestion

If swallowed, immediately give a glass of water.
[4] Do not induce vomiting. Seek medical advice

if you feel unwell.

Firefighting and Spill Management
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Aspect

Measures

Extinguishing Media

There is no restriction on the type of
extinguisher that may be used; select media

suitable for the surrounding fire.[4]

Fire/Explosion Hazard

The substance is non-combustible, but the
container may burn.[4] It may emit corrosive

fumes in a fire.[4]

Firefighting

Alert the Fire Brigade and inform them of the
location and nature of the hazard.[4] Wear
breathing apparatus and protective gloves.[4]
Cool fire-exposed containers with a water spray

from a protected location.[4]

Spill Cleanup

For dry spills, use dry cleanup procedures to
avoid generating dust.[4] Collect the residue and
place it in sealed plastic bags or other
containers for disposal.[4] For wet spills,
vacuum or shovel the material into labeled
containers for disposal.[4] Wash the spill area
with large amounts of water and prevent runoff

into drains.[4]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 3-Fluoro-4-

methylphenylacetic acid are not publicly available in the searched literature. The hazard

classifications are typically derived from studies conducted by chemical manufacturers or

suppliers, and the full study reports are often proprietary.

Visualizations
Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 3-Fluoro-4-

methylphenylacetic acid, from receipt to disposal.
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Caption: Safe handling workflow for 3-Fluoro-4-methylphenylacetic acid.

Experimental Workflow for Skin Irritation Assessment

This diagram outlines a general experimental workflow for assessing the skin irritation potential
of a chemical compound, based on standard toxicological testing guidelines.
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Caption: General workflow for skin irritation potential assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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